Cas no 885275-37-6 (Piperazine,1-phenyl-3-(phenylmethyl)-)

Piperazine,1-phenyl-3-(phenylmethyl)- is a substituted piperazine derivative characterized by the presence of phenyl and benzyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization. The aromatic substituents enhance its potential as a building block for bioactive molecules, particularly in the development of ligands or intermediates for medicinal chemistry applications. Its stability and well-defined reactivity profile make it suitable for controlled synthetic transformations. The compound's molecular framework may also be explored for its physicochemical properties, including solubility and binding affinity, in the design of novel therapeutic agents.
Piperazine,1-phenyl-3-(phenylmethyl)- structure
885275-37-6 structure
Product Name:Piperazine,1-phenyl-3-(phenylmethyl)-
CAS No:885275-37-6
MF:C17H20N2
MW:252.354104042053
MDL:MFCD06738946
CID:706684
PubChem ID:45480203
Update Time:2025-10-11

Piperazine,1-phenyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-phenyl-3-(phenylmethyl)-
    • 3-benzyl-1-phenylpiperazine
    • 3-BENZYL-1-PHENYL-PIPERAZINE DIHYDROCHLORIDE
    • 3-Benzyl-1-phenyl-piperazine
    • 885275-37-6
    • FT-0732878
    • AB28244
    • AKOS014255246
    • MDL: MFCD06738946
    • Inchi: 1S/C17H20N2/c1-3-7-15(8-4-1)13-16-14-19(12-11-18-16)17-9-5-2-6-10-17/h1-10,16,18H,11-14H2
    • InChI Key: WYALVWYXZVGLQQ-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)CCNC(CC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 252.163
  • Monoisotopic Mass: 252.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 3.4

Piperazine,1-phenyl-3-(phenylmethyl)- Pricemore >>

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eNovation Chemicals LLC
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